Cas no 1431555-27-9 (3-Chlorosulfonyl-5-trifluoromethyl-4-(2-trifluoromethyl-phenyl)-thiophene-2-carboxylic acid methyl ester)

• Product Name: 3-Chlorosulfonyl-5-trifluoromethyl-4-(2-trifluoromethyl-phenyl)-thiophene-2-carboxylic acid methyl ester
• CAS No: 1431555-27-9
• MF: C₁₄H₇ClF₆O₄S₂
• MW: 452.776401758194
• MDL: MFCD24386169
• CID: 4699989
• Update Time: 2023-11-22

3-Chlorosulfonyl-5-trifluoromethyl-4-(2-trifluoromethyl-phenyl)-thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Chlorosulfonyl-5-trifluoromethyl-4-(2-trifluoromethyl-phenyl)-thiophene-2-carboxylic acid methyl ester
• Methyl 3-chlorosulfonyl-5-(trifluoromethyl)-4-[2-(trifluoromethyl)phenyl]thiophene-2-carboxylate

• MDL： MFCD24386169
• Inchi： 1S/C14H7ClF6O4S2/c1-25-12(22)9-10(27(15,23)24)8(11(26-9)14(19,20)21)6-4-2-3-5-7(6)13(16,17)18/h2-5H,1H3
• InChI Key： JIQNNUTXPRIPBT-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=O)OC)SC(C(F)(F)F)=C1C1C=CC=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 660
• Topological Polar Surface Area: 97.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 481.7±45.0 °C at 760 mmHg
• Flash Point: 245.1±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Chlorosulfonyl-5-trifluoromethyl-4-(2-trifluoromethyl-phenyl)-thiophene-2-carboxylic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)